Cas no 36251-48-6 (Propanedinitrile, (1-aminopropylidene)-)

• Product Name: Propanedinitrile, (1-aminopropylidene)-
• CAS No: 36251-48-6
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 1473309
• PubChem ID: 2786756
• Update Time: 2025-04-20

Propanedinitrile, (1-aminopropylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (1-aminopropylidene)-
• 2-(1-aminopropylidene)propanedinitrile
• AKOS006293478
• 36251-48-6
• SCHEMBL10298256
• DTXSID40383041

• Inchi： 1S/C6H7N3/c1-2-6(9)5(3-7)4-8/h2,9H2,1H3
• InChI Key： ICGAWAJFQQNULG-UHFFFAOYSA-N
• SMILES： N/C(=C(\C#N)/C#N)/CC

Computed Properties

• Exact Mass: 121.06411
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.6